Cas no 1031577-98-6 (ethyl 4-[6-(4-chlorophenyl)-1,1,3-trioxo-2H,3H-1lambda6-thieno[2,3-d][1,2]thiazol-2-yl]benzoate)

• Product Name: ethyl 4-[6-(4-chlorophenyl)-1,1,3-trioxo-2H,3H-1lambda6-thieno[2,3-d][1,2]thiazol-2-yl]benzoate
• CAS No: 1031577-98-6
• MF: C₂₀H₁₄ClNO₅S₂
• MW: 447.911861896515
• CID: 5342858
• Update Time: 2025-10-29

ethyl 4-[6-(4-chlorophenyl)-1,1,3-trioxo-2H,3H-1lambda6-thieno[2,3-d][1,2]thiazol-2-yl]benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[6-(4-chlorophenyl)-1,1-dioxido-3-oxothieno[2,3-d][1,2]thiazol-2(3H)-yl]benzoate
• ethyl 4-[6-(4-chlorophenyl)-1,1,3-trioxo-2H,3H-1lambda6-thieno[2,3-d][1,2]thiazol-2-yl]benzoate
• ethyl 4-(6-(4-chlorophenyl)-1,1-dioxido-3-oxothieno[2,3-d]isothiazol-2(3H)-yl)benzoate
• ethyl 4-[6-(4-chlorophenyl)-1,1-dioxido-3-oxothieno[2,3-d]isothiazol-2(3H)-yl]benzoate
• HMS3435K13
• STL131930
• ethyl 4-[6-(4-chlorophenyl)-1,1,3-trioxothien

• Inchi： 1S/C20H14ClNO5S2/c1-2-27-20(24)13-5-9-15(10-6-13)22-19(23)17-18(29(22,25)26)16(11-28-17)12-3-7-14(21)8-4-12/h3-11H,2H2,1H3
• InChI Key： HAVBPHYDFNJLNM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC2C(N(C3C=CC(C(=O)OCC)=CC=3)S(C=21)(=O)=O)=O

Computed Properties

• Exact Mass: 447
• Monoisotopic Mass: 447
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 117

Additional information on ethyl 4-[6-(4-chlorophenyl)-1,1,3-trioxo-2H,3H-1lambda6-thieno[2,3-d][1,2]thiazol-2-yl]benzoate

Professional Introduction to Ethyl 4-[6-(4-chlorophenyl)-1,1,3-trioxo-2H,3H-1lambda6-thieno[2,3-d][1,2]thiazol-2-yl]benzoate (CAS No. 1031577-98-6)

Ethyl 4-[6-(4-chlorophenyl)-1,1,3-trioxo-2H,3H-1lambda6-thieno[2,3-d][1,2]thiazol-2-yl]benzoate is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1031577-98-6, belongs to a class of heterocyclic derivatives that exhibit remarkable chemical and biological properties. The intricate structure of this molecule incorporates multiple functional groups, including a benzoate moiety and a complex thienothiazole scaffold, which contribute to its unique reactivity and potential utility in drug discovery and material science.

The molecular framework of Ethyl 4-[6-(4-chlorophenyl)-1,1,3-trioxo-2H,3H-1lambda6-thieno[2,3-d][1,2]thiazol-2-yl]benzoate is characterized by its thienothiazole core, a fused bicyclic system consisting of a thiophene ring and a thiazole ring. This core structure is further functionalized with a 4-chlorophenyl substituent at the 6-position of the thienothiazole ring, enhancing its electronic properties and influencing its interactions with biological targets. Additionally, the presence of a benzoate group at the 4-position introduces another layer of reactivity, making this compound a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in medicinal chemistry. The thienothiazole scaffold has emerged as a privileged structure in drug design due to its ability to modulate various biological pathways. For instance, studies have demonstrated that thienothiazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer activities. The specific modifications present in Ethyl 4-[6-(4-chlorophenyl)-1,1,3-trioxo-2H,3H-1lambda6-thieno[2,3-d][1,2]thiazol-2-yl]benzoate are particularly noteworthy for their potential to interact with biological targets in novel ways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the trioxo group into the thienothiazole ring adds an additional layer of complexity to the synthesis process but also enhances the compound's functionality. This group is known for its ability to participate in various chemical transformations, making it a valuable tool in synthetic chemistry. The benzoate moiety further contributes to the compound's versatility by allowing for further derivatization and modification.

One of the most compelling aspects of Ethyl 4-[6-(4-chlorophenyl)-1,1,3-trioxo-2H,3H-1lambda6-thieno[2,3-d][1,2]thiazol-2-yl]benzoate is its potential as a lead compound in drug discovery. Recent research has highlighted the importance of heterocyclic compounds in developing new therapeutic agents. The structural features of this compound make it an attractive candidate for further investigation into its biological activity. Specifically, the combination of the thienothiazole core and the benzoate group suggests that it may have dual functionality, capable of interacting with multiple biological targets simultaneously.

In vitro studies have begun to explore the pharmacological properties of Ethyl 4-[6-(4-chlorophenyl)-1,1,3-trioxo-2H,3H-1lambda6-thieno[2,3-d][1,2]thiazol-2-yl]benzoate. Preliminary results indicate that this compound exhibits promising activity against certain cancer cell lines. The mechanism by which it exerts its effects is still under investigation but may involve inhibition of key signaling pathways involved in tumor growth and progression. Additionally，the presence of the 4-chlorophenyl substituent may contribute to its ability to modulate these pathways by influencing receptor binding affinity.

The synthetic utility of Ethyl 4-[6-(4-chlorophenyl)-1，1，3-trioxo-2H，3H-lambda6-thieno[23-d][12]-thiazol -22yI benzoate extends beyond pharmaceutical applications. Its complex heterocyclic structure makes it a valuable building block for designing novel materials with unique properties。 For example， researchers are exploring its potential use in developing organic semiconductors and luminescent materials。 These materials could have applications in electronics， optoelectronics， and sensors。 The ability to functionalize different parts of the molecule allows chemists to tailor its properties for specific applications。

The future prospects for Ethyl 4-[6-(4-chlorophenyl)-l，l，3-trioxo -22]-thienolo [23-d][12]-thi azol -22yI benzoate are promising。 As our understanding of heterocyclic chemistry advances， so does our ability to design and synthesize new molecules with tailored properties。 This compound represents just one example of how structural complexity can lead to novel function。 By continuing to investigate its biological activity and synthetic potential， researchers can unlock new possibilities for therapeutic agents and advanced materials。